Cas no 138376-03-1 (2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide)
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide
- 2-(2-imino-4-oxothiazolidin-5-yl)-N-(4-nitrophenyl)acetamide
- 5-Thiazoleacetamide, 2-amino-4,5-dihydro-N-(4-nitrophenyl)-4-oxo-
-
- Inchi: 1S/C11H10N4O4S/c12-11-14-10(17)8(20-11)5-9(16)13-6-1-3-7(4-2-6)15(18)19/h1-4,8H,5H2,(H,13,16)(H2,12,14,17)
- InChI Key: TZUFCYVGNXOWGZ-UHFFFAOYSA-N
- SMILES: S1C(CC(NC2=CC=C([N+]([O-])=O)C=C2)=O)C(=O)N=C1N
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- pka: 12.63±0.70(Predicted)
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1065-0522-2μmol |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-5μmol |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-10μmol |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-20μmol |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-1mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-2mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-3mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-4mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-5mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1065-0522-10mg |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide |
138376-03-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide
Professional Introduction to Compound with CAS No. 138376-03-1 and Product Name: 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide
The compound identified by the CAS number 138376-03-1 and the product name 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazolidine class, which is well-documented for its diverse biological activities. The structural framework of this molecule incorporates several key functional groups, including an imino group, an oxo group, and a nitrophenyl moiety, which collectively contribute to its unique chemical properties and potential therapeutic applications.
Recent research in medicinal chemistry has highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. The presence of the 2-imino-4-oxo-1,3-thiazolidin-5-yl core in this compound suggests a high degree of structural complexity, which is often associated with enhanced biological activity. This core structure is known to exhibit properties such as stability under various physiological conditions and the ability to interact with biological targets in a specific manner. The N-(4-nitrophenyl)acetamide portion of the molecule further enhances its pharmacological potential by introducing a nitro group, which is known to influence electronic properties and metabolic pathways.
One of the most compelling aspects of this compound is its potential role in addressing critical health challenges. Current research indicates that thiazolidine derivatives can serve as scaffolds for the development of drugs targeting a wide range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer. The nitrophenyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and signal transduction pathways. This makes 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide a promising candidate for further investigation in drug discovery.
In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial experiments suggest that it may exert its effects by inhibiting specific enzymes or by modulating receptor activity. The imino group within the thiazolidine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, the oxo group contributes to the overall polarity of the molecule, which can influence its solubility and bioavailability—critical factors in drug development.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their versatility and efficacy. Thiazolidine derivatives are no exception, with several analogs already entering clinical trials for various indications. The compound in question aligns well with this trend, offering a unique combination of structural features that may translate into therapeutic benefits. Researchers are particularly intrigued by its potential to interact with targets that are otherwise difficult to modulate with conventional small molecules.
From a synthetic chemistry perspective, 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled chemists to access these intricate structures efficiently. This progress bodes well for future research efforts aimed at optimizing the compound's pharmacological profile.
The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties make it attractive for use in other areas of chemical biology and drug discovery tool development. For instance, it could serve as a scaffold for generating libraries of derivatives with tailored biological activities. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for further development.
As research continues to evolve, it is likely that new insights into the biological activity of 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide will emerge. Collaborative efforts between chemists and biologists will be essential in elucidating its mechanisms of action and exploring its therapeutic potential. The integration of computational modeling techniques may also play a crucial role in predicting how this compound interacts with biological targets at the molecular level.
In conclusion, the compound identified by CAS No. 138376-03-1 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an increasingly important role in addressing some of today's most pressing health challenges.
138376-03-1 (2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-nitrophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)